Deuteroporphyrin 1X dimethyl ester
Deuteroporphyrin 1X dimethyl ester
Brand Name:
Vulcanchem
CAS No.:
10589-94-3
VCID:
VC0190974
InChI:
InChI=1S/C32H34N4O4/c1-17-11-22-14-27-19(3)23(7-9-31(37)39-5)29(35-27)16-30-24(8-10-32(38)40-6)20(4)28(36-30)15-26-18(2)12-21(34-26)13-25(17)33-22/h11-16,33-34H,7-10H2,1-6H3
SMILES:
CC1=CC2=CC3=C(C=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)OC)CCC(=O)OC)C)C
Molecular Formula:
C32H34N4O4
Molecular Weight:
538.6 g/mol
Deuteroporphyrin 1X dimethyl ester
CAS No.: 10589-94-3
Natural Products
VCID: VC0190974
Molecular Formula: C32H34N4O4
Molecular Weight: 538.6 g/mol
| CAS No. | 10589-94-3 |
|---|---|
| Product Name | Deuteroporphyrin 1X dimethyl ester |
| Molecular Formula | C32H34N4O4 |
| Molecular Weight | 538.6 g/mol |
| IUPAC Name | methyl 3-[18-(3-methoxy-3-oxopropyl)-3,8,13,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate |
| Standard InChI | InChI=1S/C32H34N4O4/c1-17-11-22-14-27-19(3)23(7-9-31(37)39-5)29(35-27)16-30-24(8-10-32(38)40-6)20(4)28(36-30)15-26-18(2)12-21(34-26)13-25(17)33-22/h11-16,33-34H,7-10H2,1-6H3 |
| Standard InChIKey | CEPCOHFDZYMQHP-UHFFFAOYSA-N |
| SMILES | CC1=CC2=CC3=C(C=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)OC)CCC(=O)OC)C)C |
| Canonical SMILES | CC1=CC2=CC3=C(C=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)OC)CCC(=O)OC)C)C |
| Synonyms | Dimethyl 3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate |
| PubChem Compound | 95097 |
| Last Modified | Nov 11 2021 |
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